1-(3-nitrobenzyl)-6-oxo-N-(4-(trifluoromethyl)phenyl)-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(3-nitrophenyl)methyl]-6-oxo-N-[4-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C20H14F3N3O4/c21-20(22,23)15-5-7-16(8-6-15)24-19(28)14-4-9-18(27)25(12-14)11-13-2-1-3-17(10-13)26(29)30/h1-10,12H,11H2,(H,24,28)
• InChI Key: QLPOAHXBMRWKBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=C(C=CC2=O)C(=O)NC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H14F3N3O4
• Molecular Weight: 417.3 g/mol

Description

The compound “1-(3-nitrobenzyl)-6-oxo-N-(4-(trifluoromethyl)phenyl)-1,6-dihydropyridine-3-carboxamide” is a complex organic molecule. It contains several functional groups including a nitro group (-NO2), a trifluoromethyl group (-CF3), a carboxamide group (-CONH2), and a pyridine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For instance, the nitro group could be introduced through a nitration reaction. The trifluoromethyl group could be introduced through a reaction with a trifluoromethylating reagent. The carboxamide group could be formed through a reaction with an appropriate carboxylic acid or its derivative.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the pyridine ring. The exact structure would depend on the specific reactions used in the synthesis of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the nitro group is a strong electron-withdrawing group and could make the compound susceptible to nucleophilic attack. The trifluoromethyl group could potentially undergo reactions with nucleophiles as well.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of the nitro, trifluoromethyl, and carboxamide groups could affect the compound’s polarity, solubility, and reactivity.

Future Directions

The future research directions for this compound would likely depend on its intended use. If it shows promising biological activity, it could be further optimized and studied as a potential therapeutic agent.